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Compound of Interest

Compound Name: 2-Ethyl-5-methylhexanamide

Cat. No.: B1211977

A comprehensive review of scientific literature and chemical databases reveals a significant
gap in the understanding of the biological activity of 2-Ethyl-5-methylhexanamide. Despite its
availability for research purposes, there is currently no published data detailing its
pharmacological effects, mechanism of action, or potential therapeutic applications.

This technical overview addresses the current state of knowledge regarding 2-Ethyl-5-
methylhexanamide, a chemical compound identified by the CAS number 102450-10-2. While
the user requested an in-depth guide on its biological activity, a thorough search has found no
evidence of such research. This document will instead summarize the limited context in which
this molecule has been described and highlight the absence of data pertinent to researchers,
scientists, and drug development professionals.

Chemical Identity

To facilitate future research, the fundamental chemical properties of 2-Ethyl-5-
methylhexanamide are provided.
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Property Value

IUPAC Name 2-ethyl-5-methylhexanamide
CAS Number 102450-10-2

Molecular Formula C9H19NO

Molecular Weight 157.26 g/mol

Canonical SMILES CCC(CCC(C)C)C(=O)N

The Prevailing Silence in Biological Research

Extensive searches of prominent scientific databases, including PubMed, Scopus, and Google
Scholar, yielded no studies investigating the biological effects of 2-Ethyl-5-
methylhexanamide. Consequently, there is a complete lack of quantitative data, such as IC50
or EC50 values, binding affinities, or efficacy in preclinical models. No information is available
regarding its potential interactions with biological targets, signaling pathways, or its
pharmacokinetic and pharmacodynamic profiles.

The sole mention of 2-Ethyl-5-methylhexanamide in the accessible scientific literature
appears in the context of chemical degradation. A study by Clegg et al. (2011) identified 2-
Ethyl-5-methylhexanamide as one of three decomposition products of barbiturates.[1][2] This
finding suggests the compound's origin as a chemical artifact rather than a substance with
known intrinsic biological activity.

The Path Forward: A Call for Investigation

The absence of information on the biological activity of 2-Ethyl-5-methylhexanamide presents
a greenfield opportunity for researchers. The following workflow outlines a potential starting
point for the investigation of this compound.
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A potential workflow for the initial biological investigation of 2-Ethyl-5-methylhexanamide.

Due to the lack of existing data, it is not possible to provide detailed experimental protocols or
visualize any known signaling pathways for 2-Ethyl-5-methylhexanamide. The scientific
community is encouraged to undertake foundational research to elucidate the potential
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biological relevance of this molecule. Until such studies are conducted and published, any
discussion of its biological activity remains purely speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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